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Compound of Interest

Compound Name: Ethyl ethoxyacetate

Cat. No.: B1329361 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of ethyl ethoxyacetate (CAS 817-95-

8), a versatile ester with significant applications across various scientific and industrial sectors.

This document details its chemical and physical properties, provides an experimental protocol

for its synthesis, outlines methods for its characterization, and discusses its primary

applications and safety considerations.

Chemical and Physical Properties
Ethyl ethoxyacetate, also known as ethyl 2-ethoxyacetate, is a clear, colorless liquid with a

characteristic mild, fruity odor.[1] It is an ester that is utilized in numerous applications due to its

favorable solvent properties, moderate evaporation rate, and low volatility.[1][2]

Table 1: Physical and Chemical Properties of Ethyl Ethoxyacetate
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Property Value Reference(s)

CAS Number 817-95-8 [2]

Molecular Formula C6H12O3 [2]

Molecular Weight 132.16 g/mol [2]

Appearance Clear, colorless liquid [2]

Boiling Point 156 °C

Density 0.975 g/mL at 25 °C

Refractive Index n20/D 1.402

Flash Point 50 °C (closed cup)

Water Solubility Insoluble [2]

Stability
Stable under normal

temperatures and pressures
[2]

Table 2: Chemical Identifiers for Ethyl Ethoxyacetate

Identifier Type Identifier Reference(s)

IUPAC Name ethyl 2-ethoxyacetate [3]

Synonyms

Acetic acid, ethoxy-, ethyl

ester; Diethyl glycolate;

Ethoxyacetic acid ethyl ester

[2][4]

EC Number 212-447-0 [3]

PubChem CID 69955 [3]

InChI Key
CKSRFHWWBKRUKA-

UHFFFAOYSA-N
[3]

Canonical SMILES CCOCC(=O)OCC [3]

Synthesis of Ethyl Ethoxyacetate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/pdf/Application_Note_Quantitative_Analysis_of_Volatile_Esters_by_Headspace_Solid_Phase_Microextraction_Gas_Chromatography_Mass_Spectrometry_HS_SPME_GC_MS.pdf
https://www.benchchem.com/pdf/Application_Note_Quantitative_Analysis_of_Volatile_Esters_by_Headspace_Solid_Phase_Microextraction_Gas_Chromatography_Mass_Spectrometry_HS_SPME_GC_MS.pdf
https://www.benchchem.com/pdf/Application_Note_Quantitative_Analysis_of_Volatile_Esters_by_Headspace_Solid_Phase_Microextraction_Gas_Chromatography_Mass_Spectrometry_HS_SPME_GC_MS.pdf
https://www.benchchem.com/pdf/Application_Note_Quantitative_Analysis_of_Volatile_Esters_by_Headspace_Solid_Phase_Microextraction_Gas_Chromatography_Mass_Spectrometry_HS_SPME_GC_MS.pdf
https://www.benchchem.com/pdf/Application_Note_Quantitative_Analysis_of_Volatile_Esters_by_Headspace_Solid_Phase_Microextraction_Gas_Chromatography_Mass_Spectrometry_HS_SPME_GC_MS.pdf
https://www.benchchem.com/pdf/Application_Note_Quantitative_Analysis_of_Volatile_Esters_by_Headspace_Solid_Phase_Microextraction_Gas_Chromatography_Mass_Spectrometry_HS_SPME_GC_MS.pdf
https://www.benchchem.com/product/b1329361?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-ethoxyacetate
https://www.benchchem.com/pdf/Application_Note_Quantitative_Analysis_of_Volatile_Esters_by_Headspace_Solid_Phase_Microextraction_Gas_Chromatography_Mass_Spectrometry_HS_SPME_GC_MS.pdf
https://www.benchchem.com/pdf/Application_Note_Quantitative_Analysis_of_Fatty_Acid_Ethyl_Esters_by_Gas_Chromatography_Mass_Spectrometry.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-ethoxyacetate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-ethoxyacetate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-ethoxyacetate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-ethoxyacetate
https://www.benchchem.com/product/b1329361?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329361?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ethyl ethoxyacetate is commonly synthesized via the Fischer esterification of ethoxyacetic

acid with ethanol in the presence of an acid catalyst. The following is a detailed experimental

protocol adapted from established organic synthesis procedures.

Experimental Protocol: Fischer Esterification of Ethoxyacetic Acid

Materials:

Ethoxyacetic acid (1.2 moles)

Absolute ethanol (3.9 moles)

Dry hydrogen chloride gas

Saturated sodium carbonate solution

Anhydrous sodium sulfate

Ether

Equipment:

750 mL Erlenmeyer flask

Gas dispersion tube

Separatory funnel

Distillation apparatus

Ice bath

Procedure:

In a 750 mL Erlenmeyer flask, combine ethoxyacetic acid (1.2 moles) and absolute ethanol

(3.9 moles).

Place the flask in an ice bath to cool the mixture.
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Bubble dry hydrogen chloride gas through the solution using a gas dispersion tube until the

mixture is saturated.

Remove the flask from the ice bath and allow it to stand at room temperature for 24 hours to

ensure the reaction goes to completion.

After 24 hours, cool the reaction mixture in an ice bath and cautiously add a saturated

solution of sodium carbonate with stirring until the solution is alkaline to litmus paper. This

step neutralizes the excess acid catalyst.

Transfer the mixture to a separatory funnel and extract the aqueous layer with ether.

Combine the organic extracts and dry over anhydrous sodium sulfate.

Filter to remove the drying agent and remove the ether by distillation.

Distill the crude product under atmospheric pressure, collecting the fraction boiling at 156 °C.

Expected Yield: 69-72%

Workflow for the Synthesis and Purification of Ethyl Ethoxyacetate
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Caption: A schematic overview of the synthesis and purification process for ethyl
ethoxyacetate.

Analytical Characterization
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The purity and identity of the synthesized ethyl ethoxyacetate can be confirmed using various

analytical techniques, primarily Gas Chromatography-Mass Spectrometry (GC-MS) and

Nuclear Magnetic Resonance (NMR) spectroscopy.

Experimental Protocol: GC-MS Analysis of Ethyl Ethoxyacetate

Instrumentation:

Gas chromatograph coupled with a mass spectrometer (GC-MS).

Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms).

Sample Preparation:

Dilute a small aliquot of the purified ethyl ethoxyacetate in a volatile organic solvent such

as ethyl acetate or dichloromethane to a concentration of approximately 10-100 µg/mL.[5]

Transfer the diluted sample to a GC vial.

GC-MS Parameters:

Parameter Value

Injector Temperature 250 °C

Injection Mode Split (e.g., 50:1 ratio)

Injection Volume 1 µL

Carrier Gas Helium at a constant flow rate of 1 mL/min

Oven Program

Initial temperature of 50 °C, hold for 2 minutes,

then ramp at 10 °C/min to 200 °C, and hold for 5

minutes.

MS Transfer Line Temp. 280 °C

Ion Source Temperature 230 °C

Ionization Mode Electron Impact (EI) at 70 eV

Mass Range m/z 30-200
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Data Analysis: The resulting total ion chromatogram (TIC) should show a single major peak

corresponding to ethyl ethoxyacetate. The mass spectrum of this peak can be compared with

reference spectra from databases such as NIST or Wiley for confirmation of its identity.

NMR Spectroscopy: ¹H and ¹³C NMR spectroscopy are powerful tools for the structural

elucidation of ethyl ethoxyacetate.

¹H NMR: The proton NMR spectrum will show characteristic signals for the two ethyl groups

and the methylene group of the ethoxyacetyl moiety. The chemical shifts, splitting patterns,

and integration values will be consistent with the structure.

¹³C NMR: The carbon NMR spectrum will display distinct peaks for each of the unique

carbon atoms in the molecule.

Applications
Ethyl ethoxyacetate's properties make it a valuable compound in several fields:

Solvent: It is widely used as a solvent in the formulation of paints, coatings, adhesives, and

inks due to its excellent ability to dissolve a wide range of resins and polymers.[2]

Chemical Intermediate: It serves as a precursor in the synthesis of other organic

compounds, including pharmaceuticals and agrochemicals.[1]

Flavoring and Fragrance: Its mild, fruity aroma leads to its use as a flavoring agent in the

food industry and in the formulation of perfumes.[1][2]

Pharmaceutical Formulations: It can be utilized in drug formulations for its solvent properties.

Logical Relationships in Applications
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Ethyl Ethoxyacetate
(CAS 817-95-8)

Key Properties:
- Good Solvency

- Moderate Evaporation Rate
- Mild, Fruity Odor

Solvent Applications Chemical Intermediate Flavor & Fragrance

Paints & Coatings Adhesives & Inks Pharmaceuticals Agrochemicals

Click to download full resolution via product page

Caption: Interrelation of ethyl ethoxyacetate's properties and its primary applications.

Safety and Handling
Ethyl ethoxyacetate is a flammable liquid and vapor.[3] It should be handled with appropriate

safety precautions in a well-ventilated area, away from sources of ignition.[5]

Table 3: GHS Hazard Information for Ethyl Ethoxyacetate
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Hazard Class Hazard Statement
Precautionary
Statements

Reference(s)

Flammable liquids

(Category 3)

H226: Flammable

liquid and vapor

P210, P233, P240,

P241, P242, P243,

P280,

P303+P361+P353,

P370+P378,

P403+P235, P501

[3]

Personal Protective Equipment (PPE):

Eye/Face Protection: Safety glasses with side-shields or chemical goggles.

Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Respiratory Protection: Not required under normal conditions with adequate ventilation. In

case of insufficient ventilation, wear a suitable respirator.

First Aid Measures:

In case of skin contact: Wash off with soap and plenty of water.

In case of eye contact: Flush eyes with water as a precaution.

If inhaled: Move person into fresh air.

If swallowed: Do NOT induce vomiting. Rinse mouth with water.

In all cases of exposure, it is advisable to consult a physician.

This technical guide is intended for informational purposes for a professional audience and

should not be considered a substitute for a comprehensive safety data sheet (SDS) and a

thorough risk assessment before handling this chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b1329361?utm_src=pdf-custom-synthesis
https://glenjackson.faculty.wvu.edu/files/d/8f60d866-fcc1-4f48-8138-243bcbc7db7d/gas-chroma.pdf
https://www.benchchem.com/pdf/Application_Note_Quantitative_Analysis_of_Volatile_Esters_by_Headspace_Solid_Phase_Microextraction_Gas_Chromatography_Mass_Spectrometry_HS_SPME_GC_MS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-ethoxyacetate
https://www.benchchem.com/pdf/Application_Note_Quantitative_Analysis_of_Fatty_Acid_Ethyl_Esters_by_Gas_Chromatography_Mass_Spectrometry.pdf
https://www.uoguelph.ca/aac/system/files/GC-MS%20Sample%20Preparation%20Guidelines-2021.pdf
https://www.benchchem.com/product/b1329361#ethyl-ethoxyacetate-cas-number-817-95-8
https://www.benchchem.com/product/b1329361#ethyl-ethoxyacetate-cas-number-817-95-8
https://www.benchchem.com/product/b1329361#ethyl-ethoxyacetate-cas-number-817-95-8
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1329361?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329361?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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